![molecular formula C10H10N2O5 B1330121 Methyl 2-acetamido-5-nitrobenzoate CAS No. 5409-45-0](/img/structure/B1330121.png)
Methyl 2-acetamido-5-nitrobenzoate
Overview
Description
Methyl 2-acetamido-5-nitrobenzoate, also known as MANB, is an organic compound used in a variety of synthetic organic chemistry applications. This compound is an important intermediate in the synthesis of a variety of compounds, including drugs, dyes, and fragrances. The structure of MANB is composed of a nitrobenzoic acid moiety linked to an acetamide group. The properties of MANB make it an ideal starting material for the synthesis of a wide range of compounds.
Scientific Research Applications
1. Organic Synthesis and Chemical Reactions Methyl 2-acetamido-5-nitrobenzoate is a valuable chemical reagent commonly used in organic synthesis. Researchers utilize it as a precursor in the synthesis of complex organic molecules and heterocyclic compounds. It serves as a versatile building block in the development of novel pharmaceuticals, agrochemicals, and materials for various scientific purposes. [Reference: Chemistry World]2. Medicinal Chemistry In the realm of medicinal chemistry, MANB plays a crucial role in the development of potential drug candidates. Researchers investigate its derivatives and analogs for their pharmacological properties. MANB derivatives are explored for their potential in inhibiting specific biological targets and treating various diseases, making it an essential component of drug discovery efforts. [Reference: Journal of Medicinal Chemistry]
Safety and Hazards
Methyl 2-acetamido-5-nitrobenzoate is classified as non-combustible . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound . It is advised to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation .
Future Directions
The future directions for the use of Methyl 2-acetamido-5-nitrobenzoate would depend on the specific field of study or application. As an organic compound, it could potentially be used in various research and development applications . For more specific future directions, it is recommended to refer to the latest research literature in the relevant field.
properties
IUPAC Name |
methyl 2-acetamido-5-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O5/c1-6(13)11-9-4-3-7(12(15)16)5-8(9)10(14)17-2/h3-5H,1-2H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAKPLTBAUCAFMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30279363 | |
Record name | Methyl 2-acetamido-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30279363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5409-45-0 | |
Record name | Methyl 2-(acetylamino)-5-nitrobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5409-45-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 12468 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005409450 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5409-45-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12468 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 2-acetamido-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30279363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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